4-iodo-1H-1,3-benzodiazole hydrochloride
Overview
Description
4-iodo-1H-1,3-benzodiazole hydrochloride is a chemical compound . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is also known as 1,3-diazole .
Synthesis Analysis
Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . Imidazole has become an important synthon in the development of new drugs .Chemical Reactions Analysis
Imidazole shows both acidic and basic properties due to its amphoteric nature . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-iodo-1H-1,3-benzodiazole hydrochloride involves the reaction of 4-nitro-1H-1,3-benzodiazole with iodine and hydrochloric acid.", "Starting Materials": [ "4-nitro-1H-1,3-benzodiazole", "Iodine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 4-nitro-1H-1,3-benzodiazole in glacial acetic acid.", "Step 2: Add iodine to the solution and stir for several hours at room temperature.", "Step 3: Add hydrochloric acid to the reaction mixture and stir for several more hours.", "Step 4: Filter the resulting precipitate and wash with water.", "Step 5: Dry the product under vacuum to obtain 4-iodo-1H-1,3-benzodiazole hydrochloride." ] } | |
CAS RN |
2567503-87-9 |
Molecular Formula |
C7H6ClIN2 |
Molecular Weight |
280.5 |
Purity |
95 |
Origin of Product |
United States |
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